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This document provides detailed application notes and protocols for the quantitative
measurement of occludin protein levels using a sandwich Enzyme-Linked Immunosorbent
Assay (ELISA) kit. Occludin is an integral transmembrane protein crucial for the formation and
regulation of tight junction paracellular permeability barriers.[1] Accurate quantification of
occludin is essential for research in areas such as drug delivery, intestinal barrier function,
blood-brain barrier integrity, and cancer biology.[2][3]

Principle of the Assay

The occludin ELISA kit utilizes the sandwich ELISA principle.[4] A microplate is pre-coated with
a monoclonal antibody specific to occludin.[5] When samples or standards containing occludin
are added to the wells, the occludin protein is captured by the immobilized antibody.[6]
Subsequently, a biotinylated detection antibody that also recognizes occludin is added, forming
a "sandwich" complex.[7] An avidin-horseradish peroxidase (HRP) conjugate is then
introduced, which binds to the biotin on the detection antibody.[6] After a final wash to remove
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unbound components, a substrate solution is added, and the HRP enzyme catalyzes a
colorimetric reaction.[7] The intensity of the color produced is directly proportional to the
amount of occludin present in the sample.[7] The reaction is terminated by the addition of a
stop solution, and the optical density is measured at 450 nm.[8] A standard curve is generated
using known concentrations of occludin, which is then used to determine the concentration of
occludin in the unknown samples.[9]

Data Presentation: Comparison of Commercial
ELISA Kits

The following table summarizes the key quantitative data from various commercially available
human occludin ELISA kits to facilitate kit selection.
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. . . . Kit Supplier C Kit Supplier D
Kit Supplier A Kit Supplier B ( (
e.g., e.g.,
Feature (e.g., (e.g., Cloud- g- . < .
. Antibodies- Innovative
Elabscience) Clone) .
online) Research)
_ 0.16 - 10 0.156 - 10 0.156 - 10 0.312-20
Detection Range
ng/mL[5] ng/mL[8] ng/mL[10] ng/mL[6]
Sensitivity 0.09 ng/mL[5] <0.059 ng/mL[8] Not Specified 0.117 ng/mL[6]
Tissue
homogenates, Tissue Tissue
Serum, plasma, cell lysates, cell homogenates, homogenates,
Sample Types other biological culture cell lysates, cell cell lysates, other
fluids[5] supernates, culture biological
other biological supernates[10] fluids[6]
fluids[8]
High sensitivity
Recognizes and excellent ) o
. High sensitivity
Human OCLN. specificity for
o ) and excellent o
o No significant occludin. No o Reactivity:
Specificity o o specificity for
cross-reactivity significant cross- ) Mouse|[6]
) o Occludin
with analogues reactivity with
(OCLN).[10]
observed.[5] analogues
observed.[8]
Intra-Assay CV < 10%][5] <10%[11] < 15%][12] Not Specified
Inter-Assay CV < 10%][5] <12%[11] < 15%[12] Not Specified

Experimental Protocols
A. Reagent Preparation

e Bring all reagents to room temperature (18-25°C) before use.[5]

o Wash Buffer: Dilute the concentrated Wash Buffer with deionized or distilled water to prepare

the working solution as instructed in the kit manual. For example, dilute 30 mL of
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Concentrated Wash Buffer with 720 mL of deionized or distilled water to prepare 750 mL of
Wash Buffer.[5]

o Standard: Reconstitute the lyophilized standard with the provided Standard Diluent to a stock
concentration (e.g., 10 ng/mL).[10] Allow it to sit for 10 minutes at room temperature and mix
gently.[10]

o Standard Curve Preparation: Perform serial dilutions of the standard stock solution with
Standard Diluent to create a standard curve. A typical dilution series might be: 10, 5, 2.5,
1.25, 0.625, 0.312, 0.156, and 0 ng/mL.[10]

 Biotinylated Detection Antibody: Briefly centrifuge the concentrated Biotinylated Detection
Antibody and dilute it with the Biotinylated Detection Antibody Diluent to the working
concentration (e.g., 1:100).[5]

» HRP Conjugate: Briefly centrifuge the concentrated HRP Conjugate and dilute it with the
HRP Conjugate Diluent to the working concentration.

B. Sample Preparation

o Cell Culture Supernates: Centrifuge samples for 20 minutes at 1,000 x g to remove
particulates.[8]

e Serum: Use a serum separator tube and allow samples to clot for 30 minutes at room
temperature before centrifugation for 15 minutes at 1,000 x g.[13]

e Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15
minutes at 1,000 x g within 30 minutes of collection.[13]

» Tissue Homogenates: Rinse tissues in ice-cold PBS to remove excess blood.[8] Mince the
tissue and homogenize it in lysis buffer on ice.[8] Centrifuge the homogenate for 5 minutes at
10,000 x g to collect the supernatant.[8]

o Cell Lysates: Wash adherent cells with cold PBS, detach with trypsin, and collect by
centrifugation.[8] Resuspend cells in lysis buffer and subject to ultrasonication if necessary.
[8] Centrifuge at 1,500 x g for 10 minutes to remove cellular debris.[8]
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Note: Samples should be assayed immediately or aliquoted and stored at -20°C or -80°C.
Avoid repeated freeze-thaw cycles.[8]

C. Assay Procedure

o Determine the number of wells required for standards, blank, and samples. It is
recommended to run all standards and samples in duplicate.[5]

e Add 100 pL of each standard, blank, and sample to the appropriate wells.[8]

o Cover the plate with a plate sealer and incubate for 1-2 hours at 37°C.[8][11]

e Aspirate the liquid from each well. Do not wash.[8]

e Add 100 pL of the working solution of Biotinylated Detection Antibody to each well.[10]
o Cover the plate and incubate for 1 hour at 37°C.[10]

o Aspirate the liquid from each well and wash each well with Wash Buffer (e.g., 350 pL) for a
total of three washes.[13]

e Add 100 pL of the working solution of HRP Conjugate to each well.[5]

e Cover the plate and incubate for 30 minutes at 37°C.[10]

o Aspirate the liquid and wash each well with Wash Buffer five times.[10]

e Add 90 pL of Substrate Solution to each well.[8]

o Cover the plate and incubate for 10-20 minutes at 37°C. Protect from light.[8]

e Add 50 pL of Stop Solution to each well. The color will change from blue to yellow.[8]

o Read the optical density (OD) of each well at 450 nm within 15 minutes.[5]

D. Calculation of Results

o Calculate the average OD for each set of duplicate standards, controls, and samples.
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» Subtract the average OD of the blank from the average OD of all other wells.

o Create a standard curve by plotting the mean OD for each standard on the y-axis against the
concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.

[9]
» Use the standard curve to determine the concentration of occludin in the samples.

o Multiply the determined concentration by the dilution factor if the samples were diluted.

Visualization of Workflows and Pathways
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Caption: Experimental workflow for the quantitative measurement of occludin using an ELISA
kit.
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Caption: Simplified signaling pathways involving occludin in the regulation of tight junctions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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